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Introduction
Octadecyltrimethylammonium bromide (OTAB), also known as Cetrimonium Bromide, is a

quaternary ammonium compound that serves as a versatile and key ingredient in a wide array

of cosmetic and personal care products. Its cationic nature imparts multiple functionalities,

making it a valuable component in hair care, skin care, and other formulations. These

application notes provide a comprehensive overview of the functions, relevant quantitative

data, and detailed experimental protocols for evaluating the efficacy and safety of cosmetic

formulations containing OTAB.
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Property Value Reference

Chemical Name
Octadecyltrimethylammonium

bromide
[1]

Synonyms

Cetrimonium Bromide, CTAB,

Stearyltrimethylammonium

bromide

[2]

CAS Number 1120-02-1 [1]

Molecular Formula C₂₁H₄₆BrN [1]

Molecular Weight 392.5 g/mol [1]

Appearance
White to off-white powder or

flakes
[1][2]

Solubility Soluble in water and alcohols [2]

Critical Micelle Concentration

(CMC)
0.92–1.0 mM [3]

Key Functions in Cosmetic Formulations
Octadecyltrimethylammonium bromide is utilized in cosmetic formulations primarily for the

following functions:

Hair Conditioning Agent: As a cationic surfactant, the positively charged headgroup of OTAB

adsorbs onto the negatively charged surface of the hair cuticle, particularly in damaged hair.

This neutralizes static electricity, reduces frizz, and improves combability, leaving the hair

feeling smooth and soft. The long alkyl chain contributes to the conditioning effect.

Antimicrobial Preservative: OTAB exhibits broad-spectrum antimicrobial activity against

bacteria and fungi, making it an effective preservative to prevent microbial contamination and

spoilage of cosmetic products.[2][4] Its mechanism of action involves disrupting the cell

membranes of microorganisms.

Emulsifying Agent: Due to its amphiphilic nature, OTAB can act as an emulsifier, helping to

stabilize oil-in-water (O/W) emulsions in products like lotions and creams.[1][2]
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Antistatic Agent: By neutralizing surface charges, OTAB is effective in preventing the buildup

of static electricity in hair care products.[5]

Quantitative Data on Performance
Hair Conditioning Efficacy (Reduction in Combing
Force)
The conditioning performance of cationic surfactants like OTAB is often quantified by

measuring the reduction in combing force on hair tresses. While specific data for OTAB is not

readily available in a comparative table, studies on similar long-chain quaternary ammonium

compounds demonstrate significant reductions in combing forces. Longer alkyl chains

generally lead to improved conditioning.

Cationic Surfactant Hair Type
% Reduction in Wet
Combing Force
(Approximate)

Behentrimonium Chloride

(BTAC)
Bleached >90%

Cetrimonium Chloride (CTAC) Bleached ~80%

Note: This table provides illustrative data for similar cationic conditioners to demonstrate the

expected performance. Actual reduction with OTAB will depend on formulation concentration

and other ingredients.

Antimicrobial Efficacy
OTAB has been shown to be an effective antimicrobial agent. One study demonstrated that at

its maximum permitted dose in leave-on cosmetics, it could completely kill 10⁷ CFU/mL of

Staphylococcus epidermidis in less than one hour in Mueller-Hinton broth.[6]

The efficacy of a preservative system containing OTAB must be verified through a preservative

efficacy test (challenge test). The acceptance criteria as per ISO 11930 are summarized below.
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Microorganism Criteria A Criteria B

Bacteria
≥ 3 log reduction by day 7, and

no increase thereafter

≥ 3 log reduction by day 14,

and no increase thereafter

Candida albicans
≥ 1 log reduction by day 7, and

no increase thereafter

≥ 1 log reduction by day 14,

and no increase thereafter

Aspergillus brasiliensis

No increase from initial count

by day 14, and ≥ 1 log

reduction by day 28

No increase from initial count

at days 14 and 28

Experimental Protocols
Protocol 1: In Vitro Skin Irritation Test using
Reconstructed Human Epidermis (RhE) Model (Adapted
from OECD TG 439)
This protocol outlines the procedure to assess the skin irritation potential of a cosmetic

formulation containing OTAB.

1. Principle: A topically applied test chemical to a reconstructed human epidermis (RhE) model

is assessed for its ability to cause cytotoxicity, measured by the reduction of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt by the viable

cells.[7][8] A reduction in cell viability below a certain threshold indicates irritation potential.

2. Materials:

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, SkinEthic™ RHE)

Assay medium

MTT solution (1 mg/mL)

Isopropanol

Phosphate-buffered saline (PBS)
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Positive control: 5% aqueous Sodium Dodecyl Sulfate (SDS) solution

Negative control: Sterile PBS

Test formulation containing OTAB

Sterile 6-well and 24-well plates

Nylon mesh discs (for liquid samples)

3. Procedure:

Pre-incubation: Upon receipt, place the RhE tissues in 6-well plates containing pre-warmed

assay medium and incubate overnight at 37°C, 5% CO₂.[9][10]

Application of Test Material:

For liquid formulations: Apply 30 µL of the test material onto the tissue surface, covering it

with a nylon mesh disc.[10]

For solid/semi-solid formulations: Apply 25 mg of the test material directly onto the tissue

surface, pre-wetted with 25 µL of PBS.[10]

Apply the positive and negative controls in the same manner to separate tissues. Use

three tissues per test substance.

Exposure: Incubate the treated tissues for 60 minutes at 37°C, 5% CO₂.[9]

Washing: Thoroughly rinse the tissues with PBS to remove the test material.

Post-incubation: Transfer the tissues to new 6-well plates with fresh assay medium and

incubate for 42 hours at 37°C, 5% CO₂, with a medium change after 24 hours.[9]

MTT Assay:

Transfer each tissue to a 24-well plate containing MTT solution.

Incubate for 3 hours at 37°C, 5% CO₂.
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Extract the formazan from the tissues by submerging them in isopropanol for 2 hours with

gentle shaking.

Measurement: Measure the optical density (OD) of the isopropanol extract using a

spectrophotometer at 570 nm.

4. Data Analysis: Calculate the percentage of cell viability for each test material relative to the

negative control: % Viability = (Mean OD of test material / Mean OD of negative control) x 100

5. Interpretation: A formulation is classified as an irritant if the mean tissue viability is reduced to

≤ 50% of the negative control.[7]
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Day 0: Preparation

Day 1: Exposure

Day 1-3: Post-Incubation

Day 3: Viability Assay
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Wash Tissues with PBS

Incubate for 24h

Change Medium

Incubate for 18h

Incubate with MTT
(3 hours)

Extract Formazan
(Isopropanol)

Measure Optical Density
(570 nm)
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Caption: Workflow for In Vitro Skin Irritation Testing.
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Protocol 2: Preservative Efficacy Test (Challenge Test)
(Adapted from ISO 11930)
This protocol evaluates the effectiveness of OTAB as a preservative in a cosmetic formulation.

1. Principle: The cosmetic product is intentionally contaminated with a known concentration of

specific microorganisms. The reduction in the microbial population is monitored over a period of

28 days to assess the antimicrobial protection of the formulation.[1][11]

2. Materials:

Test cosmetic formulation containing OTAB

Test microorganisms (Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli,

Candida albicans, Aspergillus brasiliensis)

Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

Neutralizer broth (to inactivate the preservative during microbial enumeration)

Sterile containers, pipettes, and dilution blanks

3. Procedure:

Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a

concentration of approximately 1 x 10⁸ CFU/mL.

Inoculation:

Divide the cosmetic product into five separate sterile containers.

Inoculate each container with one of the five test microorganisms to achieve a final

concentration between 1 x 10⁵ and 1 x 10⁶ CFU/g or mL.[11]

Incubation: Store the inoculated product containers at room temperature (20-25°C),

protected from light, for 28 days.[11]

Sampling and Enumeration:
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At specified time intervals (Day 0, 7, 14, and 28), withdraw a 1g or 1mL aliquot from each

container.[12]

Transfer the aliquot to a neutralizer broth.

Perform serial dilutions and use the plate count method to determine the number of viable

microorganisms (CFU/g or mL).

Data Analysis:

Calculate the log reduction in microbial count at each time point compared to the initial

inoculum level (Day 0).

Log Reduction = Log₁₀(Initial CFU) - Log₁₀(CFU at sampling time)

6. Interpretation: Compare the log reduction values to the acceptance criteria specified in ISO

11930 (see table in the "Quantitative Data on Performance" section) to determine if the

preservative system is effective.
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Caption: Workflow for Preservative Efficacy (Challenge) Testing.
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Protocol 3: Instrumental Hair Combing Test for
Conditioning Efficacy
This protocol measures the reduction in combing force as an indicator of the conditioning

performance of a hair care product containing OTAB.

1. Principle: An instrumented combing device measures the force required to comb through a

standardized hair tress. A lower combing force for a treated tress compared to an untreated or

placebo-treated tress indicates a conditioning effect.[13]

2. Materials:

Instrumented combing device (e.g., Dia-Stron, Instron)

Standardized hair tresses (e.g., virgin, bleached)

Test conditioner containing OTAB

Control/placebo conditioner

Cleansing shampoo (without conditioning agents)

Controlled temperature and humidity chamber

3. Procedure:

Hair Tress Preparation:

Wash all hair tresses with a cleansing shampoo to remove any residues.

Gently detangle the wet tresses.

Baseline Measurement:

Mount a wet, cleansed hair tress onto the combing device.

Perform several combing cycles and record the average combing force as the baseline.

[14]
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Treatment:

Apply a standardized amount of the test conditioner containing OTAB to the hair tress.

Distribute the product evenly and let it sit for a specified time (e.g., 1 minute).

Rinse the tress thoroughly with water for a set duration.

Post-Treatment Measurement:

Immediately mount the wet, treated tress onto the combing device.

Perform the same number of combing cycles as the baseline measurement and record the

average combing force.

Repeat: Repeat the procedure for the control/placebo conditioner and for multiple hair

tresses to ensure statistical significance.

Dry Combing (Optional): Allow the treated tresses to dry in a controlled environment and

repeat the combing force measurements.

4. Data Analysis: Calculate the percentage reduction in combing force: % Reduction =

[(Baseline Force - Treated Force) / Baseline Force] x 100

5. Interpretation: A statistically significant percentage reduction in combing force indicates a

positive conditioning effect of the formulation.

Mechanism of Action: Hair Conditioning
OTAB's primary mechanism of action in hair conditioning is based on electrostatic interaction.
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Caption: Mechanism of OTAB as a Hair Conditioning Agent.

Cosmetic Formulation Development Workflow
The development of a cosmetic product containing OTAB follows a structured process to

ensure safety, stability, and efficacy.
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Caption: Logical Workflow for Cosmetic Formulation Development.

Conclusion
Octadecyltrimethylammonium bromide is a multifunctional ingredient with significant

benefits in cosmetic formulations, particularly in hair care as a conditioning agent and as an

effective preservative. The protocols and data presented in these application notes provide a

framework for researchers and formulators to effectively utilize and evaluate OTAB in the

development of safe, stable, and high-performing cosmetic products. Adherence to

standardized testing methodologies is crucial for ensuring product quality and regulatory

compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

